N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C17H16ClN3O3S2/c1-10-4-9-13(18)15-14(10)19-17(25-15)20-16(22)11-5-7-12(8-6-11)26(23,24)21(2)3/h4-9H,1-3H3,(H,19,20,22)
• InChI Key: SCGZAHYHOVHLMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C17H16ClN3O3S2
• Molecular Weight: 409.9 g/mol

Description

“N-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide” is a chemical compound with the molecular formula C17H16ClN3O3S2. Its average mass is 409.910 Da and its mono-isotopic mass is 409.032166 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of 17 carbon atoms, 16 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, 3 oxygen atoms, and 2 sulfur atoms.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Benzothiazole derivatives serve as key intermediates in the synthesis of various heterocyclic compounds. For instance, benzothiazole-based enaminosulfones have been employed as versatile building blocks for constructing novel pyrazolo[1,5-a]pyrimidine, [1,2,4]-triazolo[1,5-a]pyramidine derivatives, and other heterocycles pendent to benzothiazole and benzimidazole ring systems. These compounds have potential utility in medicinal chemistry and materials science (Darweesh et al., 2016).

Anticancer Activity

Certain benzothiazole derivatives have been synthesized and evaluated for their anticancer properties. For example, Schiff bases containing thiadiazole scaffolds and benzamide groups have demonstrated promising anticancer activity against various human cancer cell lines, underscoring the therapeutic potential of these compounds (Tiwari et al., 2017).